Cas no 90997-16-3 (1-Benzyl-5-chloro-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-Benzyl-5-chloro-1H-1,2,3-triazole-4-carboxamide
• CAS No: 90997-16-3
• MF: C₁₀H₉ClN₄O
• MW: 236.657660245895
• CID: 2813173
• PubChem ID: 71327876
• Update Time: 2025-04-21

1-Benzyl-5-chloro-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 90997-16-3
• DTXSID90756887
• 1-Benzyl-5-chloro-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C10H9ClN4O/c11-9-8(10(12)16)13-14-15(9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,12,16)
• InChI Key： VKLPDEGZJFSOLG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)N=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.0464886Da
• Monoisotopic Mass: 236.0464886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.8Ų